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Compound of Interest

Compound Name: PI3Kalpha/mTOR-IN-1
CAS No.: 1013098-90-2
Cat. No.: B560606

Get Quote

Introduction & Mechanism of Action

PI3Kalpha/ImTOR-IN-1 is a potent, dual-target small molecule inhibitor designed to

simultaneously blockade the Phosphoinositide 3-kinase alpha (PI3K

) and the Mammalian Target of Rapamycin (mTOR). This dual-inhibition strategy is critical in
oncology research to overcome the feedback loop activation of Akt that often occurs when
MTOR is inhibited alone.

Mechanistic Context

The PI3K/Akt/mTOR signaling pathway is a master regulator of cell metabolism, growth, and
survival.[1]

e PI3K

Inhibition: Prevents the conversion of PIP2 to PIP3, thereby halting the recruitment of Akt to
the plasma membrane.
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e mMTOR Inhibition: Blocks both mTORC1 (S6K1/4EBP1 axis) and mTORC2 (Akt Ser473
phosphorylation), preventing downstream protein synthesis and cell survival signaling.

Effective use of PI3Kalpha/mTOR-IN-1 requires precise stock solution preparation. The
compound exhibits moderate solubility in organic solvents and is sensitive to moisture.
Improper handling—such as using hygroscopic DMSO or repeated freeze-thaw cycles—can
lead to compound precipitation, resulting in erratic IC

data.

Physicochemical Identity

Before preparation, verify the compound identity against the following specifications to ensure
experimental reproducibility.

Property Specification
Compound Name PI13Kalpha/mTOR-IN-1
CAS Number 1013098-90-2
Molecular Weight 310.35 g/mol
C
H
Formula
N
)
Appearance Off-white to light yellow solid
Solubility (DMSO) ~3.2 mg/mL (10.3 mM) to 8.3 mg/mL (26 mM)*
Solubility (Water) Insoluble

*Note: Solubility can vary based on DMSO water content. Sonication and warming are often
required to reach >5 mM.

Biological Pathway Visualization
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The following diagram illustrates the dual intervention point of PI3Kalpha/mTOR-IN-1 within
the signal transduction cascade.
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Figure 1. Mechanism of Action. The inhibitor targets both PI3Ka upstream and the mTOR
complexes downstream.[2]

Protocol: Stock Solution Preparation
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Materials Required[2][4][5][6][7][8]

e Compound: PI3Kalpha/mTOR-IN-1 (Solid).[3]
» Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, 299.9% (Sigma-Aldrich or equivalent).

o Critical: Do not use old DMSO that has been exposed to air; it absorbs water which
drastically reduces the solubility of this specific compound.[3]

e Equipment: Analytical balance, Vortex mixer, Ultrasonic bath, Amber glass vials
(borosilicate).

Step-by-Step Procedure
Step 1: Calculation

Determine the volume of DMSO required to achieve a target stock concentration (typically 5
mM or 10 mM).

Example for 5 mg of powder at 10 mM (0.01 M):

Step 2: Dissolution (The "Hard-to-Dissolve" Protocol)

This compound is known to be kinetically slow to dissolve.

Add the calculated volume of Anhydrous DMSO to the vial containing the powder.
» Vortex vigorously for 1 minute.

 Inspect: If particles remain, place the vial in an ultrasonic bath for 5-10 minutes at room
temperature.

o Warming (Optional): If the solution is still cloudy, warm the vial in a 37°C water bath for 2—3
minutes.

o Caution: Do not exceed 40°C to avoid thermal degradation.

o Final Check: The solution must be perfectly clear and yellow/off-white. If precipitate persists,
add more DMSO to lower the concentration to 5 mM.
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Step 3: Aliquoting

Never store the bulk stock. Repeated freeze-thaw cycles will cause precipitation and
hydrolysis.

» Divide the stock solution into single-use aliquots (e.g., 20 puL or 50 pL).

o Use amber or light-blocking microcentrifuge tubes to protect from light.

Storage & Stability Guidelines

Proper storage is the only way to guarantee the integrity of the inhibitor over time.

Storage Condition State Temperature Stability Duration
Powder (Lyophilized) Solid -20°C 3 Years
Stock Solution o 6 Months

Liquid -80°C
(DMSO) (Recommended)
Stock Solution o

Liquid -20°C 1 Month (Max)
(DMSO)

. I Use Immediately (< 2
Aqueous Working Sol.  Liquid 4°C |/ RT
hours)

Critical Warning:

o Hygroscopic Nature: DMSO absorbs moisture from the air. Always seal vials tightly with
Parafilm before freezing.

e Freeze-Thaw: Limit to a maximum of 1 cycle. If an aliquot is thawed, use it that day and
discard the remainder.

Application Workflow

The following flowchart outlines the logic for preparing and using the inhibitor in a cell-based
assay.
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Figure 2: Preparation and Usage Workflow. Ensure intermediate dilution steps to prevent
"DMSO shock" to cells.

Dilution for Assays (Example)

To achieve a final assay concentration of 100 nM (IC

range):

e Stock: 10 mM (10,000,000 nM).

e Step 1 (Intermediate): Dilute 1 pL Stock into 999 L Media
10 uM (10,000 nM). [DMSO = 0.1%)

e Step 2 (Final): Dilute 10 pL of Step 1 into 990 puL Media
100 nM. [Final DMSO = 0.001%]

Self-Validation Check: Ensure the final DMSO concentration is well below 0.5% to avoid
solvent toxicity masking the inhibitor's effect.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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